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Compound of Interest

Compound Name: 3-Ethyl-4,5-dimethyloctane

Cat. No.: B15458121

Disclaimer: Specific handling and safety data for 3-Ethyl-4,5-dimethyloctane is limited. The
following protocols and safety information are based on data for structurally similar flammable
alkanes and general laboratory safety principles. Researchers should always consult the most

current Safety Data Sheet (SDS) if one becomes available and perform a thorough risk
assessment before use.

Physicochemical Properties

The following table summarizes the known and computed physicochemical properties of 3-
Ethyl-4,5-dimethyloctane.
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Property Value Source
Molecular Formula Ci2H26 [1112]
Molecular Weight 170.33 g/mol [1][2]
CAS Number 62183-72-6 [11[2]
IUPAC Name 3-ethyl-4,5-dimethyloctane [1]
Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available (Expected

to be flammable)
Density Data not available

Vapor Pressure

Data not available

Solubility

Insoluble in water (predicted)

XLogP3

5.8

[1]

Hazard Identification and Classification

Based on the data for similar alkanes, 3-Ethyl-4,5-dimethyloctane is anticipated to have the
following hazards.
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Hazard Class GHS Pictogram Signal Word Hazard Statement
o ] H226: Flammable
Flammable Liquids () Warning o
liquid and vapor
Skin ) H315: Causes skin
_ o Warning S
Corrosion/Irritation irritation

H319: Causes serious

Eye Irritation Warning S
eye irritation
) H336: May cause
STOT - Single ] ]
Warning drowsiness or
Exposure

dizziness

Note: This classification is extrapolated from data for similar compounds like 4,5-
Dimethyloctane[3].

Experimental Protocols
Proper PPE is mandatory when handling 3-Ethyl-4,5-dimethyloctane.

o Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or
NIOSH (US) standards. A face shield should be worn if there is a splash hazard[4][5].

e Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., Nitrile rubber) of a suitable thickness.
Inspect gloves for integrity before each use.

o Lab Coat: A flame-resistant lab coat is required.
o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: If working in a poorly ventilated area or if exposure limits are likely to
be exceeded, use a NIOSH-approved respirator with an organic vapor cartridge[4].

Handling:
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o Work in a well-ventilated area, preferably within a chemical fume hood[5].

o Keep away from heat, sparks, open flames, and other ignition sources|3][5].

e Use only non-sparking tools and explosion-proof equipment[3][5].

e Ground and bond containers when transferring material to prevent static discharge[3][5].
e Avoid contact with skin and eyes. Avoid inhalation of vapor or mist[5].

e Handle in accordance with good industrial hygiene and safety practices[5].

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area[3][5].

» Keep in a designated flammable liquids storage cabinet.

» Store away from strong oxidizing agents[3].

Small Spills (in a fume hood):

» Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for disposal.

e Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Remove all sources of ignition.

Ventilate the area.

Contain the spill if possible without risk.
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» Follow institutional emergency response procedures.
First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist[4].

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops[4].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek medical attention[4].

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention[4].

o Dispose of waste in accordance with all local, state, and federal regulations.
e Waste material should be considered hazardous.

» Dispose of contents and container to an approved waste disposal plant[4][5]. Do not
discharge into sewer systems|[4].

Visualizations

The following diagram illustrates a logical workflow for the safe handling of 3-Ethyl-4,5-
dimethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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